Cas no 147-61-5 (5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione)

5-(Hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione is a pyrimidine derivative with potential applications in pharmaceutical and biochemical research. Its structure features a hydroxymethyl group at the 5-position and a methyl group at the 6-position, offering versatility for further functionalization. This compound is of interest due to its role as a precursor in nucleoside synthesis and its potential as a building block for modified nucleic acid analogs. The presence of both hydroxyl and methyl substituents enhances its reactivity, making it suitable for selective chemical modifications. Its stable crystalline form ensures ease of handling and storage, while its well-defined purity supports reproducible experimental outcomes in synthetic and medicinal chemistry applications.
5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione structure
147-61-5 structure
Product Name:5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione
CAS No:147-61-5
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD00023156
CID:179005
PubChem ID:8983
Update Time:2025-06-07

5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-(hydroxymethyl)-6-methyl-
    • 5-(hydroxymethyl)-6-methyl-1H-pyrimidine-2,4-dione
    • 5-(HYDROXYMETHYL)-6-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
    • 5-Hydroxymethyl-6-methyluracil
    • 4-Methyl-5-hydroxymethyluracil
    • 4-Methyl-5-oxymethyluracil
    • 5-(Hydroxymethyl)-6-methyluracil
    • 5-Hydroxymethyl-4-methyluracil
    • 5-Hydroxymethyl-6-methyl-1H-pyrimidin-2,4-dion
    • 5-hydroxymethyl-6-methyl-1H-pyrimidine-2,4-dione
    • 5-hydroxymethyl-6-methylpyrimidine-2,4-dione
    • 5-Hydroxymethyl-6-methyl-uracil
    • EINECS 205-694-0
    • Pentoksil
    • Pentoxy
    • Uracil, 5-(hydroxymethyl)-6-methyl-
    • NSC 13202
    • NSC 667247
    • Pentoxil
    • Pentoxyl
    • 6-methyl-5-methylol-uracil
    • 5-(hydroxymethyl)-6-methyl-uraci
    • AS-77096
    • SY027635
    • CS-0199322
    • 5-(hydroxymethyl)-6-methylpyrimidine-2,4-diol
    • AKOS024274789
    • J-008374
    • A884417
    • 2,3H)-Pyrimidinedione, 5-(hydroxymethyl)-6-methyl-
    • FT-0631847
    • 5-Hydroxymethyl-6-methyl-1H-pyrimidine-2,4 -dione
    • 2,4(1H,3H)-Pyrimidinedione, 5-(hydroxymethyl)-6-methyl-
    • NSC-667247
    • NS00024835
    • NSC-13202
    • Y10081
    • 5-(Hydroxymethyl)-6-methyl-2,4(1H,3H)-pyrimidinedione
    • UNII-7LCS1FW4JV
    • NSC667247
    • BB 0237717
    • 5-hydroxymethyl-6-methyl-2,4(1h,3h)-pyrimidinedione
    • 147-61-5
    • MFCD00023156
    • NSC13202
    • 7LCS1FW4JV
    • SB57538
    • SR-01000507719-1
    • 5-(Hydroxymethyl)-6-methyl-2,4-pyrimidinediol
    • SR-01000390602-1
    • DTXSID20163560
    • 5-hydroxymethyl-6-methyl-pyrimidine-2,4-diol
    • AC-29448
    • PENTOXYL [MI]
    • EN300-125289
    • SR-01000390602
    • XBAVGYMDOXCWQU-UHFFFAOYSA-N
    • SR-01000507719
    • Q27268517
    • 5-(hydroxymethyl)-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • AKOS002316984
    • PENTOXYL [WHO-DD]
    • 5-(hydroxymethyl)-6-methyl-pyrimidine-2,4-diol
    • CHEBI:165843
    • SCHEMBL61494
    • STK500531
    • Pentoxyuracil
    • DB-042891
    • ALBB-005410
    • DTXCID5086051
    • STL517212
    • 2,4(1H,3H)-Pyrimidinedione, 5-(hydroxymethyl)-6-methyl-(9CI)
    • AG-205/11955187
    • 5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione
    • MDL: MFCD00023156
    • Inchi: 1S/C6H8N2O3/c1-3-4(2-9)5(10)8-6(11)7-3/h9H,2H2,1H3,(H2,7,8,10,11)
    • InChI Key: XBAVGYMDOXCWQU-UHFFFAOYSA-N
    • SMILES: OCC1C(NC(NC=1C)=O)=O

Computed Properties

  • Exact Mass: 156.05354
  • Monoisotopic Mass: 156.053492
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 17
  • XLogP3: -0.9
  • Topological Polar Surface Area: 78.4

Experimental Properties

  • Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 314-315 ºC
  • Boiling Point: 280.35°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.5010 (estimate)
  • Solubility: Slightly soluble (3.1 g/l) (25 º C),
  • PSA: 78.43
  • LogP: -1.13610

5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione Security Information

5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione Pricemore >>

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5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione Suppliers

Amadis Chemical Company Limited
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(CAS:147-61-5)5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione
Order Number:A884417
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:12
Price ($):212.0/742.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:147-61-5)5-(hydroxymethyl)-6-methylpyrimidine-2,4(1H,3H)-dione
A884417
Purity:99%/99%
Quantity:1g/5g
Price ($):212.0/742.0
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